N-(3-Amino-2-methylphenyl)-2-methylbutanamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-methylbutanamide
• InChI: InChI=1S/C12H18N2O/c1-4-8(2)12(15)14-11-7-5-6-10(13)9(11)3/h5-8H,4,13H2,1-3H3,(H,14,15)
• InChI Key: HXKFTQFVVHJBJE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NC1=CC=CC(=C1C)N
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID60588571
• Molecular Weight: 206.28 g/mol
• CAS RN: 946768-76-9

Description

N-(3-Amino-2-methylphenyl)-2-methylbutanamide, also known as N-(3-amino-2-methylphenyl)isobutyramide (NMIB), is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound was first synthesized in 1974 by a team of chemists led by H. M. Fales at the University of California, San Francisco. Since then, various studies have been conducted to investigate the properties and potential uses of NMIB.

Mechanism of Action

The exact mechanism of action of NMIB is not fully understood, but it is believed to act through modulation of the GABAergic system, which is involved in the regulation of neuronal activity. NMIB has been shown to bind to the GABA-A receptor and enhance its activity, leading to increased inhibition of neuronal activity. This may contribute to its neuroprotective and anxiolytic effects.
Biochemical and Physiological Effects:
NMIB has been shown to have various biochemical and physiological effects in animal models and in vitro studies. These include modulation of neurotransmitter levels, inhibition of oxidative stress, and regulation of gene expression. In addition, NMIB has been shown to have anti-inflammatory effects, which may contribute to its neuroprotective and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using NMIB in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. In addition, its effects on the GABAergic system are well-established, making it a useful tool for studying the role of this system in various physiological and pathological processes. However, one limitation of using NMIB is that its effects may be dose-dependent and may vary depending on the experimental conditions. Therefore, careful dosing and experimental design are necessary to ensure accurate and reproducible results.

Future Directions

There are several potential future directions for research on NMIB. One area of interest is the development of NMIB derivatives with enhanced pharmacological properties, such as increased potency or selectivity for specific GABA-A receptor subtypes. Another area of interest is the investigation of NMIB's potential as an anti-cancer agent, either alone or in combination with other drugs. Finally, further studies are needed to elucidate the exact mechanism of action of NMIB and its effects on various physiological and pathological processes.

Scientific Research Applications

NMIB has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, NMIB has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. In psychiatry, NMIB has been investigated as a potential treatment for depression and anxiety disorders. In oncology, NMIB has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anti-cancer agent.